Cas no 12002-26-5 (TETRAMETHOXYSILANE POLYMER)

• Product Name: TETRAMETHOXYSILANE POLYMER
• CAS No: 12002-26-5
• MF: CH₄O₃Si
• MW: 92.1261615753174
• CID: 167238
• PubChem ID: 13955548
• Update Time: 2025-05-23

TETRAMETHOXYSILANE POLYMER Chemical and Physical Properties

Names and Identifiers

• TETRAMETHOXYSILANE POLYMER
• Silicic acid, methyl ester
• TETRAMETHOXYSILANE POLYMER
• CLG 520
• M 51 (silicate)
• Methyl Poly
• methyl silicate 51
• MKC Silicate 51
• MKC Silicate 56
• MKC Silicate MS 41
• MKC Silicate MS 56
• M-Silicate 56
• silicon methylate
• methyl hydrogen siloxane
• DTXSID10884499
• NS00053430
• Silicic acid,methyl ester
• 12002-26-5

• Inchi： 1S/CH4O3Si/c1-4-5(2)3/h2H,1H3
• InChI Key： LZCGXIDLIBLGTF-UHFFFAOYSA-N
• SMILES： [Si](=O)(O)OC

Computed Properties

• Exact Mass: 91.99300
• Monoisotopic Mass: 152.050485
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 55.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• Density: 1.18
• Melting Point: -1 deg C
• Boiling Point: 230°C [760mmHg]
• Flash Point: 126°C
• Refractive Index: 1.393 [20°C]
• PSA: 46.53000
• LogP: -0.95950

Additional information on TETRAMETHOXYSILANE POLYMER

Introduction to TETRAMETHOXYSILANE POLYMER and Its Applications in Modern Chemistry

TETRAMETHOXYSILANE POLYMER, with the CAS number 12002-26-5, is a versatile and highly functional material that has garnered significant attention in the field of materials science and chemical engineering. This compound, derived from tetramethoxysilane (TMS), is known for its ability to form stable and durable polymers, making it an invaluable asset in a wide range of industrial and research applications.

The synthesis of TETRAMETHOXYSILANE POLYMER involves a series of well-defined chemical reactions that result in the formation of a siloxane network. This network is characterized by strong Si-O-Si bonds, which contribute to the material's exceptional thermal stability, chemical resistance, and mechanical strength. These properties make it particularly suitable for applications where durability and performance are critical.

In recent years, TETRAMETHOXYSILANE POLYMER has been extensively studied for its potential in advanced material systems. One of the most promising areas of research is its use as a precursor for creating hybrid organic-inorganic materials. These materials combine the best properties of both organic and inorganic compounds, offering unique advantages in fields such as coatings, adhesives, and composite materials.

Recent studies have highlighted the role of TETRAMETHOXYSILANE POLYMER in the development of novel drug delivery systems. The biocompatibility and porous structure of this polymer make it an ideal candidate for encapsulating active pharmaceutical ingredients (APIs). By leveraging its surface chemistry, researchers have been able to design controlled-release mechanisms that enhance drug efficacy and reduce side effects.

The polymer's ability to form stable surfaces has also led to innovative applications in nanotechnology. Researchers are exploring its use as a substrate for growing nanoparticles and as a component in self-assembling structures. These advancements have significant implications for electronics, sensors, and energy storage devices.

In the realm of environmental science, TETRAMETHOXYSILANE POLYMER is being investigated for its potential in water purification technologies. Its hydrophobic properties allow it to effectively adsorb organic pollutants, making it a promising candidate for developing efficient filtration systems. Additionally, its resistance to degradation ensures long-term performance even in harsh environmental conditions.

The versatility of TETRAMETHOXYSILANE POLYMER extends to the field of catalysis. Its surface area and reactivity make it an excellent support material for various catalysts. This has led to the development of more efficient and sustainable chemical processes, which align with global efforts to reduce environmental impact.

As research continues to uncover new applications, the demand for high-quality TETRAMETHOXYSILANE POLYMER with CAS number 12002-26-5 is expected to grow. The compound's unique properties continue to drive innovation across multiple industries, reinforcing its position as a cornerstone material in modern chemistry.